4-methoxy-6-{4-[2-(4-methoxyphenyl)ethyl]piperazin-1-yl}pyrimidine

• IUPAC Name: 4-methoxy-6-[4-[2-(4-methoxyphenyl)ethyl]piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C18H24N4O2/c1-23-16-5-3-15(4-6-16)7-8-21-9-11-22(12-10-21)17-13-18(24-2)20-14-19-17/h3-6,13-14H,7-12H2,1-2H3
• InChI Key: VIFPWVYYUQMGOT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CCN2CCN(CC2)C3=CC(=NC=N3)OC
• Molecular Formula: C18H24N4O2
• Molecular Weight: 328.4 g/mol
• CAS No.: 2640959-90-4

Description

The compound “4-methoxy-6-{4-[2-(4-methoxyphenyl)ethyl]piperazin-1-yl}pyrimidine” is a complex organic molecule. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms, and a piperazine ring, which is a six-membered ring containing two nitrogen atoms. Both of these rings are common in pharmaceutical compounds. The compound also contains two methoxy groups, which are -OCH3 groups attached to the phenyl ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the pyrimidine and piperazine rings would likely contribute to the overall shape and properties of the molecule.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence properties like solubility, melting point, and reactivity.

Mechanism of Action

Target of Action

Compounds containing the piperazine moiety are known to interact with a variety of targets, including acetylcholinesterase (ache) and butyrylcholinesterase (bche), which play crucial roles in neurodegenerative diseases such as alzheimer’s .

Mode of Action

Piperazine derivatives have been shown to inhibit ache and bche enzymes, thereby increasing acetylcholine levels . This inhibition can lead to improved cognitive function in neurodegenerative diseases.

Biochemical Pathways

By inhibiting ache and bche, this compound could potentially affect cholinergic neurotransmission, a key pathway in the brain that is disrupted in alzheimer’s disease .

Pharmacokinetics

Piperazine derivatives are generally known to modulate the pharmacokinetic properties of drug substances .

Result of Action

By inhibiting ache and bche, this compound could potentially increase acetylcholine levels, leading to improved cognitive function in neurodegenerative diseases .

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific information, it’s hard to provide a detailed safety profile.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. This could include investigating its biological activity, exploring new synthetic routes, or studying its behavior in various conditions.

Biochemical Analysis

Biochemical Properties

4-methoxy-6-{4-[2-(4-methoxyphenyl)ethyl]piperazin-1-yl}pyrimidine plays a significant role in biochemical reactions due to its ability to interact with enzymes and proteins. This compound has been shown to inhibit certain enzymes, such as monoamine oxidase, which is involved in the breakdown of neurotransmitters. Additionally, this compound interacts with serotonin receptors, particularly the 5-HT1A and 5-HT2A/C receptors, influencing neurotransmitter signaling pathways . These interactions highlight the compound’s potential in modulating biochemical processes related to mood and cognition.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. This compound has been observed to influence cell signaling pathways, particularly those involving serotonin and dopamine. By modulating these pathways, this compound can alter gene expression and cellular metabolism, leading to changes in cell function. For instance, it has been shown to reduce the production of pro-inflammatory cytokines in microglial cells, suggesting its potential anti-inflammatory properties .

Molecular Mechanism

The molecular mechanism of action of this compound involves its binding interactions with biomolecules. This compound binds to serotonin receptors, leading to the activation or inhibition of downstream signaling pathways. Additionally, this compound inhibits monoamine oxidase, preventing the breakdown of neurotransmitters and thereby increasing their availability in the synaptic cleft . These molecular interactions contribute to the compound’s effects on mood and cognition.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been studied over time. The compound has shown stability under various conditions, with minimal degradation observed over extended periods. Long-term studies have indicated that this compound can maintain its efficacy in modulating cellular functions, such as reducing inflammation and altering neurotransmitter levels .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been shown to enhance cognitive function and reduce anxiety-like behaviors. At higher doses, it may exhibit toxic effects, such as hepatotoxicity and neurotoxicity . These findings underscore the importance of determining the optimal dosage for therapeutic applications.

Metabolic Pathways

This compound is involved in various metabolic pathways. It is metabolized primarily in the liver by cytochrome P450 enzymes, which facilitate its breakdown into active and inactive metabolites. These metabolites can further interact with other enzymes and cofactors, influencing metabolic flux and altering metabolite levels . Understanding these pathways is crucial for predicting the compound’s pharmacokinetics and potential drug interactions.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. This compound can cross the blood-brain barrier, allowing it to exert its effects on the central nervous system. Additionally, it is distributed to various tissues, including the liver, kidneys, and brain, where it accumulates and exerts its pharmacological effects .

Subcellular Localization

The subcellular localization of this compound is critical for its activity and function. This compound is predominantly localized in the cytoplasm and can be transported to specific organelles, such as mitochondria and lysosomes. Post-translational modifications, such as phosphorylation, may influence its targeting to these compartments, thereby modulating its biochemical and cellular effects .